9-epi-Artemisinin

Description

9-epi-Artemisinin is a chemical compound with the molecular formula C15H22O5 and a molecular weight of 282.33 g/mol . It is also known by other names such as 9-epi-Artemisinin, 113472-97-2, and (+)-9-Epiartemisinin . 9-epi-Artemisinin is a biochemical used in proteomics research .

Artemisinin, from which 9-epi-Artemisinin is derived, is a group of drugs used to treat malaria caused by Plasmodium falciparum . It was discovered in 1972 by Tu Youyou, who received the 2015 Nobel Prize in Physiology or Medicine for her discovery . Artemisinin is extracted from the Artemisia annua plant, also known as sweet wormwood, which is used in Chinese traditional medicine . Artemisinin-based combination therapies (ACTs) are the standard treatment for P. falciparum malaria worldwide . Artemisinin and its derivatives have demonstrated other therapeutic potentials, including antibacterial, antifungal, immunosuppressive, anti-inflammatory, antioxidant, and antiviral activities . Additionally, research has explored its anticancer activity in various cancers .

Another similar compound is artemether, of which two anomers (α-artemether and β-artemether) are produced during synthesis, with β-artemether having higher antimalarial activity .

• CAS No.: 113472-97-2
• Product Name: 9-epi-Artemisinin
• Molecular Formula: C15H22O5
• Molecular Weight: 282.33 g/mol
• IUPAC Name: (1R,4S,5R,8S,9S,12S,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-one
• Standard InChI: InChI=1S/C15H22O5/c1-8-4-5-11-9(2)12(16)17-13-15(11)10(8)6-7-14(3,18-13)19-20-15/h8-11,13H,4-7H2,1-3H3/t8-,9+,10+,11+,13-,14-,15-/m1/s1
• Standard InChIKey: BLUAFEHZUWYNDE-DWIPZSBTSA-N
• SMILES: CC1CCC2C(C(=O)OC3C24C1CCC(O3)(OO4)C)C
• Canonical SMILES: CC1CCC2C(C(=O)OC3C24C1CCC(O3)(OO4)C)C
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 9-epi Artemisinin
• PubChem Compound: 821423
• Last Modified: Aug 15 2023